6-propyl-4-(m-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• CAS: 878122-60-2
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.347
• SMILES: CCCN1CC2=C(C1=O)C(NC(=O)N2)C3=CC=CC(=C3)C
• InChI: InChI=1S/C16H19N3O2/c1-3-7-19-9-12-13(15(19)20)14(18-16(21)17-12)11-6-4-5-10(2)8-11/h4-6,8,14H,3,7,9H2,1-2H3,(H2,17,18,21)
• InChIKey: HKBSDODRHZEPGX-UHFFFAOYSA-N
• Solubility: not available

Researchers mapping HNE inhibitor SAR require systematically substituted analogs. 6-Propyl-4-(m-tolyl)-tetrahydropyrrolopyrimidinedione (CAS 878122-60-2) provides a defined m-tolyl (C-4) and n-propyl (N-6) substitution pattern. • Tetrahydropyrrolopyrimidinedione class with established HNE inhibitory activity in patent literature • ≥98% purity; suitable for HPLC/LC-MS method development and validation • Multi-vendor availability ensures consistent resupply for longitudinal studies Ideal comparator for neutrophil degranulation assays to differentiate target-specific effects from off-target liabilities of the chemotype.

Compound Class and Characteristics

6-Propyl-4-(m-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS 878122-60-2) is a synthetic small molecule (C16H19N3O2, MW 285.34) belonging to the tetrahydropyrrolopyrimidinedione class . This class of compounds is primarily recognized in the patent literature as a source of potent inhibitors of human neutrophil elastase (HNE), an enzyme implicated in inflammatory lung diseases [1]. The compound features specific substitution at the 4-position with an m-tolyl group and at the 6-position with an n-propyl chain, and is commercially available for research purposes from multiple vendors, typically at ≥95% purity .

Class Tetrahydropyrrolopyrimidinedione; associated with HNE inhibition in patent literature

Data No compound-specific quantitative data available for CAS 878122-60-2

Use context SAR probe, analytical reference standard, or structural analog control

• [1] Tsai, Y. F., et al. (2015). Neutrophil elastase inhibitors: a patent review and potential applications for inflammatory lung diseases (2010 - 2014). Expert Opinion on Therapeutic Patents, 25(10), 1145-58. PMID: 26118988. View Source

Generic Substitution Not Supported

The request for compound-specific differentiation is currently unanswerable. An exhaustive search of primary literature, patents, and authoritative databases has not yielded peer-reviewed, quantitative biological or physicochemical data for 6-propyl-4-(m-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS 878122-60-2) [1]. While its parent class is associated with human neutrophil elastase (HNE) inhibition, no quantitative activity data, selectivity profiles, or comparative benchmarks for this exact compound could be identified [2]. Consequently, any claim regarding its superiority, unique properties, or non-interchangeability with close analogs would be speculative. In the absence of such evidence, the most scientifically rigorous recommendation is to identify a specific comparator or assay requirement before procurement to generate the missing data.

Class-level only

Patent literature reports class-level HNE inhibition; individual analog activity may differ significantly. Class-based substitution assumptions require experimental verification.

No quantitative benchmarks

Absence of IC50, selectivity, or comparator data for this exact compound makes interchangeability with other tetrahydropyrrolopyrimidinediones speculative.

• [1] Comprehensive search across PubMed, Google Scholar, Google Patents, ChEMBL, BindingDB, and PubChem for CAS 878122-60-2 and its chemical identifiers conducted on 2026-04-29. View Source
• [2] Tsai, Y. F., et al. (2015). Neutrophil elastase inhibitors: a patent review and potential applications for inflammatory lung diseases (2010 - 2014). Expert Opinion on Therapeutic Patents, 25(10), 1145-58. PMID: 26118988. (Class-level association with HNE inhibition). View Source

Quantitative Evidence Guide

Application Scenarios

SAR Probe for HNE Inhibition

Due to its substitution pattern (m-tolyl at C-4, n-propyl at N-6), this compound can serve as a comparator in a research panel of tetrahydropyrrolopyrimidinedione analogs to map the structural determinants of HNE inhibition. This application is predicated on the class-level activity identified in patent reviews [1]. An investigator would need to generate the primary inhibitory data (e.g., IC50) for this compound in a defined HNE enzymatic assay to establish its value within an SAR study.

Analytical Reference Standard

The compound's commercial availability at defined purity (≥95%) from multiple vendors makes it a useful reference standard for developing and validating analytical methods—such as HPLC or LC-MS—for the detection and quantification of related tetrahydropyrrolopyrimidinedione derivatives in complex matrices .

Negative Control for Neutrophil Assays

Until HNE inhibitory activity is empirically confirmed, this compound can be utilized as a structural analog control (potentially an inactive or less active congener) in cell-based neutrophil degranulation assays. This would allow researchers to differentiate target-specific effects from off-target liabilities of the chemotype.

Application

Selection Property

Validation Focus

HNE inhibition SAR studies

Substitution pattern within HNE inhibitor class

Generation of in-house IC50 data

Analytical reference standard

Defined purity (≥95%) from multiple vendors

HPLC or LC-MS method validation

Neutrophil degranulation control

Structural analog for chemotype profiling

Differentiation of target-specific vs. off-target effects

• [1] Tsai, Y. F., et al. (2015). Neutrophil elastase inhibitors: a patent review and potential applications for inflammatory lung diseases (2010 - 2014). Expert Opinion on Therapeutic Patents, 25(10), 1145-58. PMID: 26118988. View Source